Cas no 874814-18-3 (4,6-Difluoro-2-methyl-1H-benzodimidazole)

4,6-Difluoro-2-methyl-1H-benzimidazole is a fluorinated benzimidazole derivative characterized by its unique structural properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 4 and 6 positions enhances its electron-withdrawing effects, improving reactivity in nucleophilic substitution reactions. The methyl group at the 2-position contributes to steric stability, while the benzimidazole core offers versatility in heterocyclic chemistry. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric interactions. Its high purity and well-defined structure ensure consistent performance in research and industrial applications.

4,6-Difluoro-2-methyl-1H-benzodimidazole structure

874814-18-3 structure

Product Name:4,6-Difluoro-2-methyl-1H-benzodimidazole

CAS No:874814-18-3

MF:C₈H₆F₂N₂

MW:168.143448352814

MDL:MFCD09859884

CID:1024669

PubChem ID:53216867

Update Time:2025-10-14

4,6-Difluoro-2-methyl-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

- 4,6-Difluoro-2-methyl-1H-benzo[d]imidazole
- MFCD09859884
- AKOS017405247
- A862569
- ABQYTBKFUCHTOG-UHFFFAOYSA-N
- 5,7-difluoro-2-methyl-1H-benzo[d]imidazole
- BS-23196
- 4,6-DIFLUORO-2-METHYL-1H-1,3-BENZODIAZOLE
- CS-0211499
- AKOS006343046
- SCHEMBL8265513
- DTXSID40681998
- 874814-18-3
- 4,6-difluoro-2-methyl-1H-benzimidazole
- 4,6-Difluoro-2-methyl-1H-benzodimidazole
- MDL： MFCD09859884
- Inchi： 1S/C8H6F2N2/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,1H3,(H,11,12)
- InChI Key： ABQYTBKFUCHTOG-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1N=C(C)N2)F

Computed Properties

Exact Mass: 168.04990452g/mol
Monoisotopic Mass: 168.04990452g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 337.2±22.0 °C at 760 mmHg
Flash Point: 157.7±22.3 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,6-Difluoro-2-methyl-1H-benzodimidazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,6-Difluoro-2-methyl-1H-benzodimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069002839-10g	4,6-Difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3	95%	10g	$575.70	2023-08-31
TRC	D448583-100mg	4,6-Difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3		100mg	$64.00	2023-05-18
TRC	D448583-250mg	4,6-Difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3		250mg	$98.00	2023-05-18
TRC	D448583-500mg	4,6-Difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3		500mg	$150.00	2023-05-18
TRC	D448583-1g	4,6-Difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3		1g	$207.00	2023-05-18
Chemenu	CM161011-5g	4,6-difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3	95%	5g	$320	2021-06-17
Chemenu	CM161011-10g	4,6-difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3	95%	10g	$533	2021-06-17
Apollo Scientific	PC901967-1g	4,6-Difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3	98%	1g	£150.00	2025-02-22
Apollo Scientific	PC901967-5g	4,6-Difluoro-2-methyl-1H-benzo[d]imidazole	874814-18-3	98%	5g	£445.00	2025-02-22
abcr	AB272783-1 g	4,6-Difluoro-2-methyl-1H-benzo[d]imidazole; 98%	874814-18-3		1 g	€246.00	2023-07-20